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Compound of Interest

Compound Name: DL-Tyrosine-d3

Cat. No.: B1474415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling guidelines for DL-Tyrosine-d3, a

deuterated form of the aromatic amino acid DL-Tyrosine. While DL-Tyrosine-d3 is not

classified as a hazardous substance, this document outlines best practices for its handling and

use in a laboratory setting to ensure a safe research environment. The information presented is

compiled from safety data sheets of DL-Tyrosine and its deuterated analogues, intended for

use by professionals in research and drug development.

Compound Identification and Properties
DL-Tyrosine-d3 is a stable, isotopically labeled version of DL-Tyrosine, often used as an

internal standard in quantitative analyses or as a tracer in metabolic research.[1] Its physical

and chemical properties are summarized in the table below.
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Property Value Reference

Chemical Formula C₉H₈D₃NO₃ --INVALID-LINK--

Molecular Weight 184.21 g/mol --INVALID-LINK--

CAS Number 71939-39-4 (for L-Tyrosine-d3) --INVALID-LINK--

Appearance White to off-white powder --INVALID-LINK--

Chemical Stability Stable under normal conditions --INVALID-LINK--

Hazard Classification
Not a hazardous substance or

mixture
--INVALID-LINK--

Hazard Identification and Toxicology
According to available safety data sheets, DL-Tyrosine and its deuterated forms are not

classified as hazardous substances.[2][3] No toxic effects are expected when the product is

handled appropriately. However, it is crucial to handle all chemical substances with care and in

accordance with good industrial hygiene and safety practices. The toxicological properties have

not been fully investigated.

There is no evidence to suggest that DL-Tyrosine-d3 is carcinogenic, mutagenic, or poses a

reproductive toxicity risk.[3]

Experimental Protocols: Safe Handling Procedures
Even though DL-Tyrosine-d3 is not classified as hazardous, adherence to standard laboratory

operating procedures is essential.

Personal Protective Equipment (PPE)
Before handling DL-Tyrosine-d3, ensure the following PPE is worn:

Eye Protection: Safety glasses or goggles compliant with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.[4][5]

Hand Protection: Wear appropriate protective gloves to prevent skin contact.[4][5]
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Body Protection: A laboratory coat or other protective clothing should be worn.[4][5]

Respiratory Protection: If dust is generated, a NIOSH/MSHA-approved respirator is required.

[4]

Weighing and Handling
Preparation: Ensure the weighing area is clean and free of contaminants. Use a chemical

fume hood or a well-ventilated area, especially when handling larger quantities or if there is a

potential for dust generation.

Weighing: Carefully weigh the desired amount of DL-Tyrosine-d3 powder using a calibrated

analytical balance. Avoid creating dust clouds.

Transfer: Use a spatula to transfer the powder to a suitable container.

Cleaning: After weighing, clean the balance and surrounding area to remove any residual

powder.

Dissolving the Compound
Solvent Selection: DL-Tyrosine has low water solubility but can be dissolved in acidic or

basic solutions. For instance, it can be prepared in 0.1 M HCl or 0.1 M NaOH.

Procedure: In a well-ventilated area or fume hood, add the weighed DL-Tyrosine-d3 to the

appropriate solvent in a suitable flask. Stir or sonicate until the solid is completely dissolved.

Storage
General Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

[4][5]

Solution Storage: Stock solutions of DL-Tyrosine can be stored at -20°C for up to one month

or at -80°C for up to six months.[6] It is advisable to aliquot the solution to avoid repeated

freeze-thaw cycles.[6]

Emergency Procedures
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek medical attention.[2][5]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops.[5]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[2][5]

Ingestion: Wash out mouth with water. Do NOT induce vomiting. Seek medical attention.[2]

[5]

Accidental Release Measures
Containment: For a small spill, sweep up the powder, avoiding dust formation, and place it in

a suitable container for disposal.[4][5]

Cleaning: Clean the spill area with a damp cloth.

Ventilation: Ensure adequate ventilation.

Environmental Precautions: Do not let the chemical enter the environment.[4][5]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3]

Specific Hazards: The compound is combustible and may produce hazardous combustion

products such as carbon monoxide, carbon dioxide, and nitrogen oxides in a fire.[3][4][5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[4][5]

Visualized Workflows
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The following diagrams illustrate the general workflow for handling DL-Tyrosine-d3 and the

decision-making process in the event of a spill.

Receiving and Storage

Handling and Use

Post-Experiment

Receive DL-Tyrosine-d3

Inspect Container for Damage

Log into Inventory

Store in a Cool, Dry, Well-Ventilated Area

Wear Appropriate PPE

Weigh Compound in Ventilated Area

Dissolve in Appropriate Solvent

Use in Experiment

Store Remaining Solution Appropriately Dispose of Waste According to Regulations
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Caption: General workflow for handling DL-Tyrosine-d3.

Spill of DL-Tyrosine-d3 Occurs

Is the spill large or small?

Evacuate the area.
Inform supervisor.

Follow institutional emergency procedures.

Large

Restrict access to the spill area.

Small

Wear appropriate PPE.

Gently sweep up the powder.
Avoid creating dust.

Place in a sealed container for disposal.

Clean the spill area with a damp cloth.

Dispose of waste according to regulations.
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Caption: Decision tree for responding to a DL-Tyrosine-d3 spill.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contaminated packaging should be disposed of in the same

manner as the product itself.

Conclusion
DL-Tyrosine-d3 is a valuable tool in scientific research. While it is not classified as a

hazardous material, it is imperative that researchers, scientists, and drug development

professionals adhere to the safety and handling guidelines outlined in this document. By

following these procedures, the risks associated with the handling of this chemical can be

minimized, ensuring a safe and productive research environment. Always consult the most up-

to-date Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1474415#safety-and-handling-guidelines-for-dl-
tyrosine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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